2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[(8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C23H25N5O3S/c1-12-7-13(2)21(14(3)8-12)26-20(29)11-32-23-25-17-10-19(31-6)18(30-5)9-16(17)22-24-15(4)27-28(22)23/h7-10H,11H2,1-6H3,(H,26,29)
• InChI Key: VONUNQGBKILDDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)C)OC)OC)C
• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol

Description

“2-((8,9-dimethoxy-2-methyl-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-mesitylacetamide” is a chemical compound with the molecular formula C18H19N7O3S. It has a molecular weight of 413.46. This product is intended for research use only.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: “Cc1cc([nH]n1)NC(=O)CSc2nc3cc(c(cc3c4n2nc(n4)C)OC)OC” and the standard InChI string: "InChI=1S/C18H19N7O3S/c1-9-5-15(23-22-9)21-16(26)8-29-18-20-12-7-14(28-4)13(27-3)6-11(12)17-19-10(2)24-25(17)18/h5-7H,8H2,1-4H3,(H2,21,22,23,26)".

Scientific Research Applications

Synthesis and Chemical Reactivity

Compounds within the [1,2,4]triazolo[1,5-c]quinazolin-5-yl family, such as those discussed by Crabb et al. (1999), demonstrate complex chemical reactivity that is of interest in synthetic chemistry. These compounds are synthesized through various methods, including reactions involving thiosemicarbazides and dicyclohexylcarbodiimide (DCC), showcasing their potential for creating diverse chemical structures with potential applications in pharmaceuticals and material science (Crabb et al., 1999).

Potential for Derivative Synthesis

Al-Salahi and Geffken (2011) explored the synthesis of novel 2-methylsulfanyl-4H-[1,2,4]triazolo[1,5-a]quinazolin-5-one and its derivatives, indicating the versatility of the [1,2,4]triazoloquinazolinone scaffold in generating new chemical entities. Such studies are crucial for developing novel compounds with potential applications in drug discovery and other fields (Al-Salahi & Geffken, 2011).

Antimicrobial Activity

Antipenko et al. (2009) reported on the synthesis of ([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)carboxylic acids and esters, and evaluated their antimicrobial activity. This research highlights the potential of such compounds in contributing to the development of new antimicrobial agents, which is critical given the rising issue of antibiotic resistance (Antipenko et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazolopyrimidines, have been studied for their antiviral activity, specifically as inhibitors of rna viruses .

Mode of Action

Related compounds have been shown to inhibit rna-dependent rna polymerase (rdrp) pa–pb1 subunits interaction, which is crucial for the replication of rna viruses .

Biochemical Pathways

Given the potential antiviral activity of similar compounds, it can be inferred that the compound may interfere with the replication process of rna viruses .

Result of Action

Similar compounds have shown promising antiviral activity, suggesting that this compound may also exhibit similar effects .